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Anwendungshinweise und Protokolle zur Verwendung von Kaliumhexacyanoferrat(II)

(Blauschönung) in der Weinherstellung

Anwendungsgebiet: Reduzierung hoher Schwermetallgehalte in Wein zur Verhinderung von

Trübungen und Geschmacksfehlern.

Einleitung

In der Weinherstellung ist die Kontrolle des Metallgehalts, insbesondere von Eisen und Kupfer,

entscheidend für die Stabilität und Qualität des Endprodukts. Ein übermäßiger Gehalt dieser

Metalle kann zu unerwünschten Trübungen führen, die als "weißer Bruch" (Eisen(III)-phosphat)

oder "schwarzer Bruch" (Eisen(III)-tannat) bekannt sind. Die sogenannte Blauschönung, auch

Möslinger-Schönung genannt, ist ein etabliertes Verfahren zur Entfernung von überschüssigen

Metallionen.[1][2] Entgegen der Annahme, dass hierfür Eisentartrat verwendet wird, kommt

bei diesem Prozess Kaliumhexacyanoferrat(II) (K₄[Fe(CN)₆]), auch bekannt als Gelbes

Blutlaugensalz, zum Einsatz.[1] Eisentartrat ist ein Lebensmittelzusatzstoff (E 534), der als

Trennmittel in Kochsalz verwendet wird und in der Weinbereitung keine Rolle spielt.[3]

Die Blauschönung basiert auf der chemischen Reaktion von Kaliumhexacyanoferrat(II) mit den

im Wein gelösten Metallionen, was zur Bildung von unlöslichen Komplexen führt, die ausgefällt

und anschließend vom Wein getrennt werden.[1][4] Dieses Verfahren erfordert höchste

Präzision und Fachkenntnis, da eine fehlerhafte Anwendung zur Bildung von Blausäure führen

kann.[5][6]
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Quantitative Daten zur Blauschönung
Die folgende Tabelle fasst quantitative Daten zusammen, die für die Planung und Durchführung

einer Blauschönung relevant sind.
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Parameter
Typischer Wert /
Bereich

Anmerkung Quelle

Eisen (Fe) im Wein 1 - 9 mg/L

Natürlicher Gehalt

liegt bei 2-5 mg/L.

Höhere Werte oft

durch Kontakt mit

metallischen Geräten.

[1][7]

Kupfer (Cu) im Wein > 0,3 - 0,5 mg/L

Bei diesen Werten

kann eine

Blauschönung zur

Stabilisierung

notwendig sein.

[6]

Dosierung

K₄[Fe(CN)₆]

Bedarfsorientiert (typ.

> 4 g/hl)

Die exakte Menge

muss durch einen

Vorversuch ermittelt

werden.

[6]

Reaktionszeit 1 - 3 Wochen

Zeit, die der "Blautrub"

zum Absetzen

benötigt. Bei pH < 3,6

ca. 1 Woche.

[1][4]

Gesamtcyanid (nach

Schönung)
10 - 20 µg/L

Sachgerecht

durchgeführte

Schönung.

Unbehandelte Weine

enthalten ca. 5 µg/L.

[6]

Wahrnehmungsschwe

lle Blausäure
35 - 50 µg/L

Stark individuell

schwankend; kann als

Bittermandelton

wahrgenommen

werden.

[6]

Experimentelle Protokolle
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Die Durchführung einer Blauschönung gliedert sich in drei wesentliche Phasen: den

Vorversuch zur Bedarfsermittlung, die eigentliche Schönung im Gebinde und die

anschließende Nachkontrolle.

Protokoll: Vorversuch zur Bedarfsermittlung
Ziel: Exakte Bestimmung der benötigten Menge an Kaliumhexacyanoferrat(II) zur Vermeidung

einer Über- oder Unterschönung.

Materialien:

Repräsentative Weinprobe

Reagenzgläser (mind. 5) und Reagenzglasgestell

Pipetten (10 ml, 1 ml) oder Feinbürette (2,5 ml)

Kaliumhexacyanoferrat(II)-Lösung (z.B. 0,5 %ig)

Tannin-Lösung (z.B. 0,2 %ig)

Gelatine-Lösung (z.B. 0,2 %ig)

Salzsäure (10 %ig)

Ferriammoniumsulfat-Lösung (als Indikator für K₄[Fe(CN)₆]-Überschuss)

Kaliumferro-Kaliumferricyanid-Lösung (als Indikator für Eisenüberschuss)

Faltenfilter

Durchführung:

Probenahme: Eine repräsentative Durchschnittsprobe des zu behandelnden Weins ist

entscheidend. Vor der Probenahme muss das gesamte Gebinde gründlich homogenisiert

werden.[8]

Ansatz der Versuchsreihe: In eine Reihe von Reagenzgläsern werden jeweils 10 ml der

Weinprobe pipettiert.[8]
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Dosierung: Zu jedem Reagenzglas wird eine schrittweise ansteigende Menge der

Kaliumhexacyanoferrat(II)-Lösung hinzugegeben (z.B. 0,1 ml, 0,2 ml, 0,3 ml, usw.).[8]

Fällung: Zur besseren Ausflockung des Trubs wird in jedes Reagenzglas die gleiche Menge

an Tannin- und Gelatinelösung zugegeben (z.B. je 1 ml).[8] Die Proben werden gut gemischt.

Filtration: Nach einer kurzen Reaktionszeit wird der Inhalt jedes Reagenzglases filtriert. Das

Filtrat muss klar sein.[8]

Analyse der Filtrate: Jedes Filtrat wird in zwei Proben aufgeteilt.

Test auf Resteisen: Zur ersten Probe wird Indikatorlösung für Eisen gegeben. Eine

Blaufärbung zeigt an, dass noch Eisen im Wein vorhanden ist und die Schönung

unzureichend war.

Test auf K₄[Fe(CN)₆]-Überschuss: Zur zweiten Probe wird der Indikator für überschüssiges

Kaliumhexacyanoferrat(II) gegeben. Eine Blaufärbung hier signalisiert eine Überschönung.

[8]

Auswertung: Der optimale Schönungsbedarf liegt in dem Konzentrationsbereich, in dem

weder Resteisen noch ein Überschuss des Schönungsmittels nachgewiesen wird. Für eine

exaktere Bestimmung kann der Versuch mit feineren Abstufungen in diesem Bereich

wiederholt werden.[8]

Protokoll: Durchführung der Blauschönung
Ziel: Sichere und effektive Reduzierung des Metallgehalts im gesamten Weinvolumen.

Materialien:

Abgewogene Menge an Kaliumhexacyanoferrat(II) (gemäß Vorversuch)

Wasser (max. 40 °C)

Leistungsfähiges Rührwerk

Zu behandelnder Wein im Gebinde
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Durchführung:

Auflösen des Schönungsmittels: Die exakt abgewogene Menge an

Kaliumhexacyanoferrat(II) wird in der dreifachen Menge Wasser (maximal 40 °C) vollständig

aufgelöst.[1]

Einrühren: Die Lösung wird dem Wein unter kräftigem und kontinuierlichem Rühren

zugegeben.[1][6] Eine homogene Verteilung ist essenziell, um lokale Überkonzentrationen

und die damit verbundene Gefahr der Blausäurebildung zu vermeiden.[1][6] Das einfache

Umpumpen des Weines ist hierfür nicht ausreichend.[6]

Reaktion und Sedimentation: Der Wein wird für 1 bis 3 Wochen ruhen gelassen, damit sich

der Trub (sog. "Blautrub") vollständig am Boden des Gebindes absetzen kann.[4]

Abstich: Nach abgeschlossener Sedimentation wird der klare Wein vom Trub abgezogen

(Abstich).

Protokoll: Nachkontrolle
Ziel: Überprüfung des Schönungserfolgs und Sicherstellung der Weinqualität und -sicherheit.

Durchführung:

Restmetallbestimmung: Innerhalb von 10 Tagen nach der Schönung muss eine

Nachkontrolle durch ein Fachlabor erfolgen.[1][2] Es muss nachgewiesen werden, dass noch

ein geringer Rest an Metallen im Wein verblieben ist, um eine Überschönung sicher

auszuschließen.[2]

Sensorische Prüfung: Der Wein sollte auf eventuelle Geschmacksfehler, wie den

Bittermandelton, der auf Blausäure hindeutet, geprüft werden.[6]

Cyanid-Analyse (optional): Bei Verdacht auf eine unsachgemäße Durchführung kann eine

Analyse des Gesamtcyanidgehalts erforderlich sein, um die Verkehrsfähigkeit des Weines zu

bestätigen.[6]
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Die folgenden Diagramme visualisieren den Arbeitsablauf und die chemischen Reaktionen der

Blauschönung.
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Phase 1: Vorbereitung & Analyse

Phase 2: Durchführung

Phase 3: Abschluss & Kontrolle

1. Repräsentative Probenahme
(nach Homogenisierung)

2. Labor-Vorversuch
(Titrationsreihe)

3. Berechnung des
Schönungsbedarfs

4. Auflösen von K₄[Fe(CN)₆]
in Wasser

5. Zugabe zum Wein
(unter starkem Rühren)

6. Reaktion & Sedimentation
(1-3 Wochen)

7. Abstich vom
Blautrub

8. Labor-Nachkontrolle
(Restmetallgehalt)

9. Filtration & Stabilisierung
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Kaliumhexacyanoferrat(II)
K₄[Fe(CN)₆]

(gelöst, farblos)

Berliner Blau (unlöslich)
Fe₄[Fe(CN)₆]₃↓

+ Fe³⁺

Gelöste Metall-Ionen
(Fe²⁺, Fe³⁺, Cu²⁺, Zn²⁺)

Andere unlösliche Salze
(z.B. mit Cu, Zn)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12056577#verwendung-von-eisentartrat-in-der-
weinherstellung]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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